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Compound of Interest

Compound Name: Dilithium azelate

Cat. No.: B1614953

Technical Support Center: Greases Thickened
with Dilithium Azelate

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
greases thickened with dilithium azelate. The focus is on preventing and controlling oil bleed,
a common phenomenon in grease formulations.

Troubleshooting Guide: Oil Bleed in Dilithium
Azelate Greases

Oil bleed, the separation of the base oil from the thickener matrix, is a critical parameter to
control during grease formulation and use.[1][2] Excessive oil bleed can compromise the
lubricating properties of the grease, leading to component wear and failure. This guide provides
a systematic approach to troubleshooting and preventing oil bleed in your experiments.

Logical Flow for Troubleshooting Oil Bleed

The following diagram illustrates a logical workflow for identifying and addressing the root
causes of oil bleed in your dilithium azelate grease formulation.
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Caption: Troubleshooting workflow for excessive oil bleed.
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Frequently Asked Questions (FAQSs)
Q1: What is the primary function of dilithium azelate in a
lithium complex grease?

Dilithium azelate is typically used as a complexing agent in lithium complex greases.[3][4]
While the primary thickening is often provided by a lithium soap of a long-chain fatty acid, such
as lithium 12-hydroxystearate, the dilithium azelate forms a co-crystallized structure with the
primary thickener.[3] This complex thickener system results in a grease with a significantly
higher dropping point and improved high-temperature performance compared to a simple
lithium grease.[3][5] It is important to note that dilithium azelate itself does not contribute
significantly to the thickening of the grease.[3]

Q2: How does the base oil selection influence oil bleed
in our dilithium azelate grease formulation?

The choice of base oil is a critical factor in controlling oil bleed. Both the viscosity and the type

of base oil play significant roles.

» Base QOil Viscosity: Lower viscosity base oils have a greater tendency to separate from the
thickener matrix.[2][6] Increasing the viscosity of the base oil will generally reduce oil bleed.

o Base Oil Type (Mineral vs. Synthetic):

o Mineral Oils: Group | and Il mineral oils are commonly used. Naphthenic base oils, due to
their higher solvency, can sometimes require less thickener to achieve a desired grease
consistency, which can influence oil bleed characteristics.[7]

o Synthetic Oils (e.g., PAO, Esters): Polyalphaolefin (PAO) base oils can exhibit higher oil
bleed compared to mineral oils of the same viscosity.[6] However, synthetic oils offer
superior performance at extreme temperatures.[8] The interaction between the synthetic
base oil and the thickener system is crucial and may require adjustments to the
formulation to control oil bleed.

The following table provides an illustrative summary of the effect of base oil properties on oll
bleed:
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Expected Impact

Base Oil Parameter Condition . Rationale
on Oil Bleed
Lower resistance to
Viscosity Low High flow out of the
thickener matrix.[2]
Higher resistance to
High Low flow, better retention
within the thickener.[9]
Higher solvency may
] ] ] alter thickener
Type Mineral (Naphthenic) Variable o )
efficiency and oil
retention.[7]
Standard

Mineral (Paraffinic)

Moderate

performance, often

used as a benchmark.

Synthetic (PAO)

Potentially High

Lower solvency and
different interaction
with the polar
thickener.[6]

Synthetic (Ester)

Potentially Low

Higher polarity can
improve interaction
with the soap-based

thickener.

Q3: What types of additives can we incorporate to
specifically reduce oil bleed?

Several types of polymer additives are highly effective in reducing oil bleed by enhancing the

structural integrity of the grease.[10]

o Polyisobutylene (PIB): PIB is a widely used polymer that increases the tackiness and

cohesion of the grease.[1][7] This helps to better retain the oil within the thickener network.
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o Styrene-Isoprene Copolymers (SIP): These polymers are also very effective at reducing oil
separation and improving the water resistance of the grease.[6][11]

e Olefin Copolymers (OCP): OCPs can improve the mechanical stability and reduce oil bleed
in lithium complex greases.[12]

The selection of the polymer and its concentration should be carefully optimized, as excessive
amounts can negatively impact other grease properties, such as pumpability.

The table below shows an example of how different additives might affect oil bleed in a
hypothetical dilithium azelate grease formulation.

Additive (Type and  Oil Bleed (%)

Formulation ] Observations
Concentration) (ASTM D6184)
Significant oil
Control None 8.5 _
separation.

] Noticeable reduction
1% Polyisobutylene o )
A 4.2 in oil bleed, increased
(PIB) )
tackiness.

Significant reduction
1% Styrene-Isoprene o ]
B 3.8 in oil bleed, improved
Copolymer (SIP) ]
water resistance.[11]

2% Olefin Copolymer Moderate reduction in
(OCP) oil bleed.

Note: The data in this table is illustrative and the actual performance will depend on the specific
base oil, thickener concentration, and additive grades used.

Q4: Can corrosion inhibitors affect the oil bleed
characteristics of our grease?

Yes, the addition of corrosion inhibitors can potentially influence the stability of the grease and
its oil bleed tendencies.[13] Corrosion inhibitors are surface-active molecules that compete for
interaction with the metal surfaces to be protected.[14] This interaction can sometimes interfere
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with the thickener-base oil matrix, potentially altering the oil retention properties.[13] It is crucial
to select corrosion inhibitors that are compatible with the lithium complex thickener system and
to evaluate their impact on oil bleed through standardized testing.[13]

Experimental Protocols

Accurate and repeatable measurement of oil bleed is essential for formulation development
and quality control. The following are detailed protocols for two standard industry methods.

ASTM D6184: Standard Test Method for Oil Separation
from Lubricating Grease (Conical Sieve Method)

This method determines the tendency of a lubricating grease to separate oil at an elevated
temperature under static conditions.

Workflow for ASTM D6184
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Weigh clean beaker (W1)

'

Fill conical sieve with ~10g of grease

'

Weigh filled sieve (W2)

'

Assemble apparatus (sieve in beaker)

'

Place in oven at 100°C for 30 hours

'

Cool to room temperature

'

Weigh beaker with separated oil (W3)

'

Calculate % Oil Bleed = [(W3-W1) / (W2 - initial sieve weight)] * 100

Click to download full resolution via product page

Caption: Experimental workflow for ASTM D6184.
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Methodology:

o Apparatus: The apparatus consists of a 60-mesh corrosion-resistant wire cloth cone, a 200
mL beaker, and a beaker cover.

e Procedure: a. Weigh the clean, empty beaker to the nearest 0.01 g. b. Fill the conical sieve
with approximately 10 g of the grease sample, avoiding the entrapment of air. c. Place the
filled sieve in the beaker and cover it. d. Place the assembled apparatus in an oven
maintained at 100 + 1°C for 30 hours. e. After the heating period, remove the apparatus from
the oven and allow it to cool to room temperature. f. Weigh the beaker containing the
separated oil to the nearest 0.01 g.

e Calculation:

o Oil Bleed, % = (mass of separated oil / initial mass of grease sample) x 100

DIN 51817: Determination of Oil Separation from
Lubricating Grease under Static Conditions

This method also measures oil separation under static conditions but includes the application
of a weight to the grease sample.

Methodology:

o Apparatus: The apparatus includes a test cup with a wire mesh sieve at the bottom, an oil
collecting beaker, and a 100 g weight.

e Procedure: a. Weigh the empty test cup and the oil collecting beaker separately to the
nearest 0.001 g. b. Fill the test cup with the grease sample and level the surface. c. Place
the filled test cup on the oil collecting beaker. d. Position the 100 g weight centrally on the
surface of the grease. e. Place the entire assembly in an oven at a specified temperature
(e.g., 40°C) for a specified duration (e.g., 18 hours for the accelerated test or 168 hours for
the standard test). f. After the test period, remove the apparatus from the oven and allow it to
cool. g. Weigh the oil collecting beaker with the separated oil.

e Calculation:
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o Oil Separation, % by mass = (mass of separated oil / initial mass of grease sample) x 100

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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